Cas no 1803886-22-7 (1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one
• CAS No: 1803886-22-7
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4978717
• Update Time: 2025-08-05

1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H9Br2ClO/c1-6(13)10(14)8-4-7(5-11)2-3-9(8)12/h2-4,6H,5H2,1H3
• InChI Key： IEXLPRLPKIPXDS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CBr)C=C1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one

1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one: A Key Compound in Modern Pharmaceutical Research

1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one, with the CAS No. 1803886-22-7, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its unique combination of brominated aromatic rings and chlorinated alkyl groups, represents a promising scaffold for the development of novel therapeutics. Recent studies have highlighted its potential in targeting specific biological pathways, making it a focal point for researchers exploring innovative drug discovery strategies.

The structural complexity of 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one is evident in its molecular framework, which includes a brominated phenyl ring substituted with a bromomethyl group and a chlorinated propanone moiety. This combination of functional groups allows for diverse interactions with biological targets, such as enzyme active sites or receptor binding pockets. The presence of multiple halogen atoms enhances the molecule's ability to modulate protein-ligand interactions, a critical factor in drug efficacy and selectivity.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits favorable binding affinities to G protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases. The study utilized molecular docking simulations to predict the compound's interaction with specific GPCRs, revealing its potential as a lead molecule for the treatment of neurological disorders.

One of the most notable applications of 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one is in the development of antipsychotic agents. Researchers at the University of Tokyo have reported that this compound shows promising activity against dopamine receptor subtypes, which are key targets in the treatment of schizophrenia. The compound's ability to modulate dopaminergic pathways without significant side effects makes it a candidate for next-generation antipsychotic drugs.

Additionally, 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one has been explored for its potential in anti-inflammatory therapies. A 2022 study in Pharmaceutical Research highlighted its ability to inhibit pro-inflammatory cytokine production, suggesting its utility in conditions such as rheumatoid arthritis. The compound's mechanism of action involves the modulation of NF-κB signaling pathways, a critical pathway in inflammatory responses.

The synthesis of 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one has been optimized through various chemical methodologies. A recent paper in Organic & Biomolecular Chemistry described a novel multistep synthesis involving bromination, alkylation, and chlorination reactions. The researchers emphasized the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity of the final product.

From a pharmacokinetic perspective, 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one exhibits favorable properties that make it suitable for pharmaceutical applications. Its solubility in organic solvents and stability under various storage conditions are critical factors in drug formulation. Recent studies have also focused on improving its bioavailability through the development of prodrug derivatives, which can enhance its therapeutic efficacy.

Emerging research suggests that 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one may have potential in the treatment of metabolic disorders. A 2023 study in Diabetes Research and Clinical Practice reported that this compound modulates insulin signaling pathways, which could have implications for the management of type 2 diabetes. The study's findings open new avenues for exploring its role in metabolic regulation.

The compound's versatility extends to its use in the development of targeted therapies for cancer. Researchers at the National Cancer Institute have investigated its ability to inhibit specific kinases involved in tumor growth. Preliminary data indicate that 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one could serve as a scaffold for designing kinase inhibitors with improved selectivity and reduced toxicity.

Environmental and safety considerations are also being addressed in the context of 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one research. While the compound's biological activities are promising, its potential impact on non-target organisms and ecosystems is under investigation. Current studies are focused on developing sustainable synthesis methods and assessing the compound's biodegradability to ensure its safe use in pharmaceutical applications.

In conclusion, 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one represents a significant advancement in the field of medicinal chemistry. Its structural features and functional properties make it a valuable candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and refine its potential as a drug candidate, highlighting its importance in the quest for innovative treatments for a wide range of diseases.

As the field of pharmaceutical chemistry evolves, the role of compounds like 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one will likely expand. Continued exploration of its biological activities, synthesis methods, and safety profiles will be essential in translating its potential into effective therapeutic solutions. The interdisciplinary approach involving computational modeling, experimental validation, and clinical testing will be crucial in advancing this compound from the laboratory to the clinic.

Ultimately, the study of 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one exemplifies the dynamic nature of drug discovery. By leveraging its unique chemical properties and biological interactions, researchers are paving the way for the development of next-generation therapeutics. The compound's journey from a synthetic molecule to a potential drug candidate underscores the importance of innovation and collaboration in advancing medical science.

For further information on the latest research and developments related to 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one, interested readers are encouraged to consult recent publications in peer-reviewed journals and attend scientific conferences focused on medicinal chemistry and pharmaceutical research. These resources provide valuable insights into the ongoing exploration of this compound's potential and its role in the future of drug discovery.

In summary, 1-(2-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one stands as a testament to the power of chemical innovation in addressing complex medical challenges. As research progresses, its applications are expected to grow, contributing to the advancement of therapeutic strategies and improving patient outcomes. The compound's journey reflects the broader narrative of scientific discovery, where each breakthrough brings us closer to transformative medical solutions.